
Urushiol Accumulation and Plant Growth Under
Elevated CO₂

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Urushiol II

CAS No.: 35237-02-6

Cat. No.: S1960369

Get Quote

Experimental studies demonstrate that elevated CO₂ significantly enhances both the growth of poison ivy

and its production of the allergenic compound urushiol. The table below summarizes the key quantitative

findings from controlled studies.

Study Focus Experimental Conditions Key Findings on Growth Key Findings on Urushiol

| Poison ivy growth and toxicity [1] | CO₂ levels: 300, 400, 500, 600 µmol mol⁻¹ (approx. mid-20th century

to 2090 projections). Duration: 250 days. | Significant increases in leaf area, leaf/stem weight, and rhizome

length. Greatest relative increase from 300 to 400 µmol mol⁻¹. | - Concentration: Non-significant increase

(p=0.18).

Total per plant: Significant increase at all levels above 300 µmol mol⁻¹. | | Congener composition
[2] | In-vitro seedlings from different geographic accessions grown under uniform conditions. | Not the

primary focus of the study. | Identification of novel C15 and C17 urushiol isomers. Accession-level
differences in congener composition. | | Allergenic potency [3] | In vitro analysis of urushiol's effect

on mitochondrial function. | Not applicable. | Urushiols with a higher number of unsaturations in the
aliphatic chain exert a stronger inhibitory effect on mitochondrial respiration. |

Experimental Protocols for Key Studies
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For researchers aiming to replicate or build upon these findings, here is a detailed overview of the

methodologies used in the pivotal studies.

Study on CO₂ Effects on Growth and Urushiol Production [1]:

Plant Material: Poison ivy (Toxicodendron radicans) plants.
CO₂ Exposure: Plants were exposed to a range of CO₂ concentrations (300, 400, 500, and 600

µmol mol⁻¹) in controlled environment chambers. These levels were chosen to approximate the
atmospheric conditions from the mid-20th century, the present day, and projections for 2050

and 2090.
Duration: The experiment was conducted over 250 days.

Growth Metrics: Measured parameters included leaf area, leaf and stem weight (biomass),
and rhizome length.

Urushiol Quantification: The study analyzed the concentration of urushiol (amount per unit
mass) and the total urushiol produced per plant.

Study on Accession-Level Differences and Novel Isomers [2]:

Plant Material: In-vitro germinated poison ivy seedlings from geographically isolated
populations (accessions).

Growth Conditions: Seedlings were grown in a homogeneous, sterile environment (Magenta
boxes) to eliminate environmental variability and assess genetic differences.

Harvesting: Seedlings were harvested at the nascent fully-emerged stage.
Chemical Analysis: Alkylphenols were extracted from frozen tissue and analyzed using gas
chromatography-mass spectrometry (GC-MS). This allowed for the identification and
quantification of specific urushiol congeners and isomers.

Mechanisms Behind Increased Urushiol and
Allergenicity

The increased urushiol production is part of a broader positive growth response of poison ivy to elevated

CO₂. The biological mechanisms underpinning these changes are outlined below.
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Summary of the proposed mechanistic pathway linking elevated CO₂ to increased allergenicity in poison ivy.

Implications for Public Health and Future Research

The consistent findings across studies point to a tangible and growing public health concern.

Increased Exposure Risk: With poison ivy plants producing more biomass and a greater total
amount of urushiol per plant, the likelihood of human contact and subsequent allergic reactions is

expected to rise [1].
Enhanced Allergenic Potency: The shift in urushiol composition towards more unsaturated

congeners is particularly concerning. Research has shown that urushiols with a higher number of
double bonds in the side chain are allergenically more potent [2] [3]. This means future poison ivy

plants may not only be more widespread but also cause more severe reactions.
Research Gaps: Most studies measure total urushiol. Future research should prioritize quantifying

how specific urushiol congeners, particularly the saturated versus unsaturated forms, change under
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elevated CO₂. Furthermore, long-term field studies are needed to validate these controlled

environment findings in natural ecosystems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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